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Compound of Interest

Compound Name: Tungsten (W)

Cat. No.: B13828277 Get Quote

For Researchers and Scientists in Materials Science

This technical guide provides a comprehensive overview of the critical physical and chemical

properties of tungsten at elevated temperatures. Tungsten's unique characteristics, including

the highest melting point of all metals, make it a vital material in numerous high-temperature

applications. This document consolidates quantitative data, details experimental methodologies

for property determination, and illustrates key processes through diagrams to support

advanced research and development.

Physical Properties of Tungsten at High
Temperatures
Tungsten is renowned for its exceptional physical properties that are maintained at extreme

temperatures. These include the highest melting point and lowest vapor pressure of all metals,

alongside high tensile strength.[1] Its density is comparable to that of gold and uranium.[2]

Tabulated Physical Property Data
The following tables summarize the temperature-dependent physical properties of tungsten.

Table 1: General and Thermal Properties of Tungsten
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Property Value Units
Notes and
Citations

Melting Point 3422 (3695) °C (K) [2]

Boiling Point 5930 (6203) °C (K) [2]

Density (at 20°C) 19.25 g/cm³ [2]

Crystal Structure
Body-Centered Cubic

(α-W)
- Stable form.[3]

Young's Modulus 411 GPa [4]

Shear Modulus 161 GPa [4]

Bulk Modulus 310 GPa [4]

Poisson's Ratio 0.28 - [4]

Table 2: Temperature-Dependent Thermal and Electrical Properties of Tungsten
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Temperature
(°C)

Thermal
Conductivity
(W/m·K)

Electrical
Resistivity
(µΩ·cm)

Coefficient of
Linear Thermal
Expansion (x
10⁻⁶ /°C)

Specific Heat
Capacity
(J/kg·K)

20 173 5.6 4.5 (0-100°C) 133

227 - 10.65 - -

727 - 24.93 - -

827 117 - - -

1227 - 40.36 - -

1727 102.6 56.67 - -

2227 - 73.91 - -

2727 - 92.04 - -

3227 - 111.10 - -

Citations:

Thermal

Conductivity[5]

[6], Electrical

Resistivity[7][8],

Thermal

Expansion[3][6],

Specific Heat[6]

[9]. Data has

been

consolidated and

interpolated from

various sources.

Table 3: High-Temperature Tensile Strength of Tungsten
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Temperature (°C) Tensile Strength (MPa)

Room Temperature 100,000 - 500,000 (psi) / ~690 - 3450 (MPa)

500 75,000 - 200,000 (psi) / ~517 - 1379 (MPa)

538 203,500 (psi) / ~1403 (MPa) (for tungsten fibers)

1000 50,000 - 75,000 (psi) / ~345 - 517 (MPa)

Citations:[1][2]. Note: Values can vary

significantly based on the form of the tungsten

(e.g., bulk, fiber, alloy).

Chemical Properties of Tungsten at High
Temperatures
While tungsten is relatively inert at room temperature, its reactivity increases significantly at

elevated temperatures, particularly with oxidizing agents.[3][9]

Oxidation Behavior
Tungsten's oxidation in air or oxygen begins at approximately 400°C.[9] The process

accelerates with increasing temperature, leading to the formation of a volatile oxide layer.

The primary oxidation reaction at high temperatures is: 2W(s) + 3O₂(g) → 2WO₃(s)

This process involves several stages, starting with the formation of lower oxides like W₃O,

WO₂, and W₂₀O₅₈, which are then converted to the more stable tungsten trioxide (WO₃) as the

temperature rises.[10] Above 927°C, the WO₃ oxide layer begins to volatilize, which can lead to

material loss in high-temperature, oxidizing environments.[11]

Reaction with Water Vapor
Tungsten reacts with water vapor at high temperatures, a critical consideration in applications

such as rocket nozzles.[12] The reaction leads to the formation of tungsten oxides and

hydrogen gas. At temperatures above 800°C, a volatile hydrated tungsten-oxide species,

WO₂(OH)₂, can form, significantly increasing the rate of material degradation compared to dry

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.steelpipesfactory.com/wp-content/uploads/2021/05/Datasheet-For-Tungsten.pdf
https://ntrs.nasa.gov/api/citations/19650026356/downloads/19650026356.pdf
https://nvlpubs.nist.gov/nistpubs/ScientificPapers/nbsscientificpaper515vol20p483_A2b.pdf
http://hyperphysics.phy-astr.gsu.edu/hbase/Tables/sphtt.html
http://hyperphysics.phy-astr.gsu.edu/hbase/Tables/sphtt.html
https://arc.aiaa.org/doi/pdfplus/10.2514/1.B34093
https://pubs.aip.org/aip/rsi/article/84/3/033902/357923/An-experimental-system-for-high-temperature-X-ray
https://srd.nist.gov/JPCRD/jpcrd263.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13828277?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


air oxidation.[12][13] The activation energy for the oxidation reaction of tungsten with water has

been calculated to be 51 kcal/mol.[10][12]

Reaction with Other Elements
Carbon: At high temperatures, tungsten reacts with carbon to form tungsten carbides, such

as WC and W₂C.[3][14] These carbides are known for their extreme hardness and wear

resistance.

Nitrogen: Tungsten is generally non-reactive with nitrogen up to 2000°C.[10] However, at

very high temperatures, such as those in gas-filled lamps operating around 2850°K, a

reaction can occur to form tungsten nitride (WN₂), which appears as a brown deposit.[15]

More recent studies indicate that nitride layers are not stable above 600 K (327°C).[16]

Halogens: Tungsten reacts with fluorine at room temperature to form tungsten hexafluoride

(WF₆).[2] It reacts with chlorine and bromine at around 250°C and with iodine at red-heat

temperatures.[2][10]

The following diagram illustrates the key chemical reactions of tungsten at high temperatures.

graph High_Temperature_Tungsten_Reactions { layout=dot; rankdir=LR; bgcolor="#FFFFFF";

node [shape=box, style=filled, fontname="Arial", fontsize=10, fontcolor="#202124"]; edge

[fontname="Arial", fontsize=9, fontcolor="#5F6368", color="#5F6368"];

// Nodes W [label="Tungsten (W)", fillcolor="#F1F3F4"]; O2 [label="Oxygen (O₂)",

fillcolor="#EA4335", fontcolor="#FFFFFF"]; H2O [label="Water Vapor (H₂O)",

fillcolor="#4285F4", fontcolor="#FFFFFF"]; C [label="Carbon (C)", fillcolor="#202124",

fontcolor="#FFFFFF"]; N2 [label="Nitrogen (N₂)", fillcolor="#FBBC05", fontcolor="#202124"];

WOx [label="Lower Oxides\n(W₃O, WO₂, W₂₀O₅₈)", fillcolor="#F1F3F4"]; WO3

[label="Tungsten Trioxide (WO₃)", fillcolor="#F1F3F4"]; WO2OH2 [label="Volatile Hydrated

Oxide\n(WO₂(OH)₂)", fillcolor="#F1F3F4"]; WC [label="Tungsten Carbide (WC, W₂C)",

fillcolor="#F1F3F4"]; WN2 [label="Tungsten Nitride (WN₂)", fillcolor="#F1F3F4"];

// Edges with temperature conditions W -- WOx [label="> 400°C"]; WOx -- WO3

[label="Increasing Temp."]; W -- WO3 [label="> 700°C (direct)", headlabel=""]; W -- WO2OH2

[label="> 800°C"]; W -- WC [label="High Temp."]; W -- WN2 [label="~2850 K (in lamps)"];
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// Reactant Edges O2 -> WOx; O2 -> WO3; H2O -> WO2OH2; C -> WC; N2 -> WN2; }

Caption: Key high-temperature reactions of tungsten.

Experimental Protocols for High-Temperature
Characterization
Accurate characterization of tungsten's properties at high temperatures requires specialized

experimental techniques. The following sections detail the methodologies for key

measurements.

Thermogravimetric Analysis (TGA) for Oxidation Studies
Thermogravimetric analysis is employed to study the kinetics of tungsten oxidation by

continuously measuring the mass of a sample as a function of temperature and time in a

controlled atmosphere.

Sample Preparation: Samples, typically small foils or discs of high-purity tungsten, are

cleaned to remove surface contaminants.[10][17] The dimensions and surface area are

precisely measured.

Apparatus: A high-temperature thermogravimetric analyzer is used, which consists of a

precision microbalance and a furnace capable of reaching the desired temperatures.[17][18]

The system allows for a controlled flow of reactive gases (e.g., air, oxygen, water vapor)

mixed with an inert carrier gas like argon or helium.[17][19]

Procedure:

The tungsten sample is placed in a sample pan (e.g., platinum).[18]

The furnace is sealed, and the system is purged with an inert gas to remove any residual

air.

The desired reactive gas mixture is introduced at a controlled flow rate.

The sample is heated to the target isothermal temperature at a specified ramp rate (e.g.,

10°C/min).[18]
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The mass of the sample is recorded continuously over time.

Data Analysis: The change in mass over time is used to determine the oxidation rate. The

data can be fitted to kinetic models (e.g., linear, parabolic) to understand the oxidation

mechanism and calculate activation energies using the Arrhenius equation.[10][19]

High-Temperature Tensile Testing
This method determines the strength and ductility of tungsten at elevated temperatures.

Sample Preparation: Standardized tensile specimens are machined from the tungsten

material.

Apparatus: A universal testing machine equipped with a high-temperature furnace and an

extensometer designed for high-temperature use.[2][20] For tests above 1500°F (~815°C), a

vacuum or inert atmosphere (e.g., argon) is required to prevent oxidation.[2]

Procedure:

The specimen is mounted in the grips of the testing machine within the furnace.

The furnace is heated to the desired test temperature and allowed to stabilize.

A controlled tensile load is applied at a constant strain rate (e.g., 0.005 in/in/min for

determining yield strength).[21]

The load and the corresponding elongation of the specimen are recorded until fracture.

Data Analysis: The recorded data is used to generate a stress-strain curve, from which key

properties like yield strength, ultimate tensile strength, and elongation can be determined.

High-Temperature X-Ray Diffraction (HT-XRD)
HT-XRD is used to study phase transformations and changes in the crystal lattice parameters

of tungsten at high temperatures.

Apparatus: An X-ray diffractometer equipped with a high-temperature chamber.[11] The

chamber allows for heating the sample to temperatures up to and exceeding 1200°C in a
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controlled atmosphere (vacuum, inert, or reactive gas) to prevent oxidation.[11]

Procedure:

A powdered or solid tungsten sample is mounted on the sample holder within the

chamber.

The chamber is evacuated and filled with the desired gas.

The sample is heated to the target temperature.

An X-ray diffraction pattern is collected by scanning a range of angles.

This process is repeated at various temperatures to observe changes in the crystal

structure.

Data Analysis: The diffraction patterns are analyzed to identify the crystal phases present at

each temperature and to calculate the lattice parameters. This data can be used to

determine the coefficient of thermal expansion.

The following diagram illustrates a generalized workflow for the high-temperature

characterization of tungsten.

1. Sample Preparation

Machine & Clean Tungsten Sample

Click to download full resolution via product page

Caption: Generalized workflow for high-temperature material characterization.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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